Cas no 852373-22-9 (2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 852373-22-9
• MF: C₂₀H₁₆ClN₅O₂S
• MW: 425.891341209412
• CID: 5964215
• PubChem ID: 16815060
• Update Time: 2025-10-09

2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• Acetamide, 2-[[3-(4-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(3-methoxyphenyl)-
• 2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(3-methoxyphenyl)acetamide
• 2-[[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• F0676-0156
• 852373-22-9
• AB00671920-01
• AKOS024595131

• Inchi： 1S/C20H16ClN5O2S/c1-28-16-4-2-3-15(11-16)22-18(27)12-29-19-10-9-17-23-24-20(26(17)25-19)13-5-7-14(21)8-6-13/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： KSCWCTDCFZCGEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NN2C(C3=CC=C(Cl)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 425.0713236g/mol
• Monoisotopic Mass: 425.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.30±0.70(Predicted)

Additional information on 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Compound CAS No. 852373-22-9: 2-{3-(4-chlorophenyl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

The compound with CAS No. 852373-22-9, named 2-{3-(4-chlorophenyl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely used in drug design due to their stability and bioavailability. The structure of this molecule is characterized by a 1,2,4-triazolo[4,3-b]pyridazine core, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry.

The 1,2,4-triazolo[4,3-b]pyridazine moiety is a key structural feature of this compound. This heterocycle is derived from the fusion of a pyridazine ring with a triazole ring, creating a bicyclic system that offers unique electronic properties and structural rigidity. The presence of the 4-chlorophenyl group attached to the triazolo-pyridazine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the sulfanyl (thioether) group linking the triazolo-pyridazine core to the acetamide moiety plays a crucial role in modulating the molecule's solubility and stability.

The acetamide portion of the molecule consists of an acetyl group attached to an amine functional group. This functional group is well-known for its ability to enhance bioavailability and reduce toxicity in pharmaceutical compounds. The N-(3-methoxyphenyl) substituent further diversifies the compound's properties by introducing a methoxyphenyl group, which can participate in hydrogen bonding and π-π interactions. This substitution pattern is often exploited in drug design to optimize pharmacokinetic profiles and target specificity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The triazolo-pyridazine core has been shown to interact with various protein targets, including kinases and G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against Janus kinase 2 (JAK2), a key player in immune regulation and oncogenesis.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The heterocyclic core exhibits interesting electronic properties that make it suitable for applications in organic electronics and optoelectronics. For example, studies have shown that derivatives of this compound can be used as building blocks for designing novel semiconducting materials with tailored electronic characteristics.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the triazolo-pyridazine core through cyclization reactions and the subsequent functionalization with the sulfanyl and acetamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize yield and purity.

From an analytical standpoint, this compound has been characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. For instance, X-ray crystallography revealed that the molecule adopts a planar conformation due to aromaticity within the triazolo-pyridazine core.

In terms of biological evaluation, this compound has undergone extensive testing in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymatic targets while exhibiting low toxicity profiles in animal models. These findings underscore its potential as a lead compound for drug development programs targeting specific therapeutic areas such as oncology and immunology.

Looking ahead, ongoing research is focused on further optimizing this compound's pharmacokinetic properties through structural modifications. Researchers are exploring strategies such as prodrug design and bioisosteric replacement to enhance its bioavailability and reduce off-target effects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its therapeutic potential in clinical settings.

In conclusion, CAS No. 852373-22-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological profile make it an attractive candidate for both academic research and industrial development. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in chemistry and medicine.